3-(sec-butylthio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole

• IUPAC Name: 3-butan-2-ylsulfanyl-4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazole
• InChI: InChI=1S/C13H21N5OS/c1-6-9(3)20-13-15-14-11(18(13)7-2)10-8-17(4)16-12(10)19-5/h8-9H,6-7H2,1-5H3
• InChI Key: WVTNQCUGCBZJPH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NN=C(N1CC)C2=CN(N=C2OC)C
• Molecular Formula: C13H21N5OS
• Molecular Weight: 295.41 g/mol

Description

3-(sec-butylthio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C13H21N5OS and its molecular weight is 295.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Schiff bases containing 1,2,4-triazole and pyrazole rings, including similar compounds to the specified chemical, have been synthesized and characterized. These compounds show significant α-glucosidase inhibitory activities and potent antioxidant properties, as determined by various in vitro methods such as DPPH, ABTS, and FRAP methods (Pillai et al., 2019).

Biological Activity

• Research on 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, similar in structure to the specified chemical, highlights the potential biological activity of these compounds. Studies indicate a possibility of interaction with various biological targets, suggesting a range of pharmacological applications (Fedotov et al., 2022).

Antiviral and Antimicrobial Activity

• Certain derivatives of 1,2,4-triazole have been synthesized and tested for antiviral activity against HIV-1 and herpes simplex virus. One compound showed moderate activity against HIV-1 (Larsen et al., 1999).
• Novel compounds containing pyrazole and 1,2,4-triazole have been shown to exhibit antimicrobial activities against various bacterial and yeast strains (Sindhu et al., 2016).

Antileukemic Activity

• 3-triazeno derivatives of pyrazole-4-carboxylic acid and its esters have been synthesized and tested for antileukemic activity, indicating potential in cancer treatment (Shealy & O'dell, 1971).

Mechanism of Action

Target of Action

The primary targets of the compound are proteins that mediate abnormal cellular proliferation . The compound is designed to bind to these proteins and modulate their activity .

Mode of Action

The compound works by covalently linking a Degron to a Targeting Ligand . The Degron is a moiety that targets E3 Ubiquitin Ligases, which are responsible for protein degradation . The Targeting Ligand is a small molecule that binds to the targeted protein . This combination allows the compound to selectively bind to and degrade target proteins .

Biochemical Pathways

The compound affects the protein degradation pathway. By targeting E3 Ubiquitin Ligases, it modulates the ubiquitin-proteasome system, a crucial pathway for protein degradation . This can lead to the downregulation of specific proteins, altering cellular processes and potentially leading to therapeutic effects .

Result of Action

The compound’s action results in the degradation of specific proteins. This can lead to changes at the molecular and cellular level, depending on the role of the degraded proteins. For example, if the proteins are involved in cell proliferation, their degradation could slow down or stop this process .